4,5-Dihydroxynaphthalene-2,7-disulfonic acid
4,5-Dihydroxynaphthalene-2,7-disulfonic acid
Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols.
Brand Name:
Vulcanchem
CAS No.:
148-25-4
VCID:
VC21020787
InChI:
InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
SMILES:
C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O
Molecular Formula:
C10H8O8S2
Molecular Weight:
320.3 g/mol
4,5-Dihydroxynaphthalene-2,7-disulfonic acid
CAS No.: 148-25-4
Cat. No.: VC21020787
Molecular Formula: C10H8O8S2
Molecular Weight: 320.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols. |
|---|---|
| CAS No. | 148-25-4 |
| Molecular Formula | C10H8O8S2 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | 4,5-dihydroxynaphthalene-2,7-disulfonic acid |
| Standard InChI | InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18) |
| Standard InChI Key | HLVXFWDLRHCZEI-UHFFFAOYSA-N |
| SMILES | C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O |
| Canonical SMILES | C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])[OH2+])[OH2+])S(=O)(=O)[O-] |
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